Cas no 33021-95-3 (Urea,N-(2-chloroethyl)-N'-(4-ethylcyclohexyl)-N-nitroso-)

• Product Name: Urea,N-(2-chloroethyl)-N'-(4-ethylcyclohexyl)-N-nitroso-
• CAS No: 33021-95-3
• MF: C₁₁H₂₀ClN₃O₂
• MW: 261.748401641846
• CID: 320923
• PubChem ID: 208788
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-(4-ethylcyclohexyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-(4-ethylcyclohexyl)-N-nitroso-
• 1-(2-chloroethyl)-3-(4-ethylcyclohexyl)-1-nitrosourea
• (E)-1-(2-Chloroethyl)-3-(4-ethylcyclohexyl)-1-nitrosourea
• AC1L4LCV
• AC1Q5MNR
• BRN 2134231
• N'-(4-Aethyl-cyclohexyl)-N-(2-chlor-aethyl)-N-nitroso-harnstoff
• Urea, 1-(2-chloroethyl)-3-(4-ethylcyclohexyl)-1-nitroso-
• Urea, 1-(2-chloroethyl)-3-(4-ethylcyclohexyl)-1-nitroso-, (E)-
• Urea, N-(2-chloroethyl)-N'-(4-ethylcyclohexyl)nitroso-
• CHEMBL274809
• 51795-04-1
• DTXSID00186671
• 33021-95-3
• CHEMBL3276033
• NSC 129,967

• Inchi： 1S/C11H20ClN3O2/c1-2-9-3-5-10(6-4-9)13-11(16)15(14-17)8-7-12/h9-10H,2-8H2,1H3,(H,13,16)
• InChI Key： LQLUPFNKVIUCFJ-UHFFFAOYSA-N
• SMILES： ClCCN(C(NC1CCC(CC)CC1)=O)N=O

Computed Properties

• Exact Mass: 261.124
• Monoisotopic Mass: 261.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.28g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.567
• LogP: 3.09140